4-tert-butyl-2-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 2-[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine
• InChI: InChI=1S/C19H24N6S/c1-13-21-16(19(2,3)4)11-17(22-13)24-7-9-25(10-8-24)18-23-14-12-20-6-5-15(14)26-18/h5-6,11-12H,7-10H2,1-4H3
• InChI Key: JNFJKJSCWKOZQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C3=NC4=C(S3)C=CN=C4)C(C)(C)C
• Molecular Formula: C19H24N6S
• Molecular Weight: 368.5 g/mol

Description

The compound “4-tert-butyl-2-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine” is a complex organic molecule that contains several functional groups including a pyrimidine ring, a thiazole ring, and a piperazine ring. These functional groups are common in many pharmaceutical compounds due to their ability to interact with biological targets.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimidine and thiazole rings are aromatic, meaning they have a stable, resonant structure. The piperazine ring is a saturated six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. For example, the pyrimidine ring might undergo substitution reactions at the carbon positions, while the nitrogen in the piperazine ring might act as a nucleophile in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would depend on the presence and position of polar functional groups, while its melting and boiling points would depend on its molecular weight and the strength of intermolecular forces.

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary tests, it might be further optimized and tested in more complex biological systems.